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Compound of Interest

Compound Name: HMR1426

Cat. No.: B1673318 Get Quote

A thorough investigation of scientific databases and public records has identified a chemical

compound designated as HMR-1426. However, extensive searches have not yielded any

information linking HMR1426 to applications in CRISPR-Cas9 gene editing.

The compound HMR-1426 is registered with the chemical formula C₁₆H₁₂ClNOS. Beyond this

basic chemical information, there is no publicly available data, research, or patents suggesting

its use, mechanism of action, or any experimental protocols related to CRISPR-Cas9 or any

other gene-editing technologies.

Therefore, the creation of detailed application notes, protocols, and data visualizations for

HMR1426 in the context of CRISPR-Cas9 gene editing is not possible at this time due to the

absence of relevant scientific literature.

Recommendations for Researchers, Scientists, and
Drug Development Professionals:
Given the lack of information, it is recommended to:

Verify the Compound Name: Double-check the designation "HMR1426" for any potential

typographical errors. It is possible that the compound is known by a different name or

internal code.

Consult Internal Documentation: If "HMR1426" is an internal compound name within your

organization, please refer to internal research and development documentation for
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information regarding its synthesis, mechanism of action, and any experimental data related

to its use in gene editing.

Conduct Preliminary Research: If you are in possession of the HMR1426 compound, it would

be necessary to conduct foundational research to determine its properties and potential

applications in CRISPR-Cas9 gene editing. This would involve:

In vitro assays: To assess its impact on Cas9 nuclease activity, DNA repair pathways

(Non-Homologous End Joining vs. Homology Directed Repair), and overall editing

efficiency.

Cell-based studies: To evaluate its effects on cell viability, toxicity, and gene editing

outcomes in various cell lines.

Mechanism of action studies: To elucidate how HMR1426 might influence the CRISPR-

Cas9 system.

Without any established scientific basis for the role of HMR1426 in CRISPR-Cas9 gene editing,

providing standardized protocols or application notes would be speculative and not based on

factual data. We encourage the user to provide any available information on this compound to

enable a more targeted and informative response.

To cite this document: BenchChem. [Application Notes and Protocols: HMR1426 in CRISPR-
Cas9 Gene Editing Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673318#hmr1426-in-crispr-cas9-gene-editing-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318#hmr1426-in-crispr-cas9-gene-editing-studies
https://www.benchchem.com/product/b1673318#hmr1426-in-crispr-cas9-gene-editing-studies
https://www.benchchem.com/product/b1673318#hmr1426-in-crispr-cas9-gene-editing-studies
https://www.benchchem.com/product/b1673318#hmr1426-in-crispr-cas9-gene-editing-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1673318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

